Cas no 941880-05-3 (N-(2,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 941880-05-3
• MF: C₁₉H₁₇F₂N₃O₂S
• MW: 389.418989896774
• CID: 5995156
• PubChem ID: 18569210
• Update Time: 2025-07-18

N-(2,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide
• Acetamide, N-(2,4-difluorophenyl)-2-[[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]thio]-
• AKOS024629464
• N-(2,4-difluorophenyl)-2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide
• 941880-05-3
• N-(2,4-difluorophenyl)-2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}acetamide
• N-(2,4-difluorophenyl)-2-[5-(4-methoxyphenyl)-1-methylimidazol-2-yl]sulfanylacetamide
• F2223-0267

• Inchi： 1S/C19H17F2N3O2S/c1-24-17(12-3-6-14(26-2)7-4-12)10-22-19(24)27-11-18(25)23-16-8-5-13(20)9-15(16)21/h3-10H,11H2,1-2H3,(H,23,25)
• InChI Key： DXHINYIROATENM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)CSC1N(C)C(C2=CC=C(OC)C=C2)=CN=1

Computed Properties

• Exact Mass: 389.10095429g/mol
• Monoisotopic Mass: 389.10095429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 11.22±0.70(Predicted)

Additional information on N-(2,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide

Introduction to N-(2,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 941880-05-3)

N-(2,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 941880-05-3, represents a pinnacle of molecular design, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of both fluorine and methoxy substituents in its aromatic rings, alongside an imidazole scaffold, positions this molecule as a promising candidate for further exploration in drug discovery.

The structural complexity of N-(2,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide is not merely a matter of academic curiosity but holds practical implications for the development of novel therapeutic agents. The fluorine atoms, for instance, are known to enhance metabolic stability and binding affinity, while the methoxy group can influence solubility and bioavailability. These features make the compound an attractive scaffold for medicinal chemists aiming to design molecules with improved pharmacokinetic profiles.

In recent years, there has been a surge in research focusing on imidazole derivatives due to their diverse biological activities. Imidazole-based compounds are widely recognized for their roles in various physiological processes, including enzyme inhibition and receptor binding. The specific modification of N-(2,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide with a sulfanyl group further enhances its potential as a pharmacological agent. This functional group can participate in hydrogen bonding interactions, thereby improving the compound's ability to interact with biological targets.

The synthesis of N-(2,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the aromatic ring typically requires specialized synthetic methodologies to ensure high yield and purity. Similarly, the incorporation of the methoxy group and the sulfanyl moiety demands careful consideration to avoid unwanted side reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex imidazole core efficiently.

The pharmacological evaluation of N-(2,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide has revealed intriguing properties that warrant further investigation. Preclinical studies have suggested that this compound exhibits moderate activity against certain enzymatic targets, making it a potential lead for the development of new drugs. Additionally, its structural features suggest that it may possess anti-inflammatory and antimicrobial properties, although these hypotheses require validation through rigorous in vitro and in vivo experiments.

The role of computational chemistry in the study of N-(2,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting the compound's binding modes to biological targets and optimizing its structure for enhanced efficacy. By leveraging computational tools, researchers can simulate interactions at the molecular level, thereby reducing the reliance on empirical screening and accelerating the drug discovery process.

In conclusion, N-(2,4-difluorophenyl)-2-{5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 941880-05-3) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and development.